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  4. N-[2-Methoxy-4-[3-methoxy-4-[(4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carbonyl)amino]phenyl]phenyl]-4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carboxamide
N-[2-Methoxy-4-[3-methoxy-4-[(4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carbonyl)amino]phenyl]phenyl]-4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carboxamide N-[2-Methoxy-4-[3-methoxy-4-[(4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carbonyl)amino]phenyl]phenyl]-4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carboxamide
Brand Name: Vulcanchem
CAS No.: 1005099-36-4
VCID: VC0384101
InChI: InChI=1S/C36H44N2O6/c1-31(2)33(5)13-15-35(31,19-27(33)39)29(41)37-23-11-9-21(17-25(23)43-7)22-10-12-24(26(18-22)44-8)38-30(42)36-16-14-34(6,28(40)20-36)32(36,3)4/h9-12,17-18H,13-16,19-20H2,1-8H3,(H,37,41)(H,38,42)
SMILES: CC1(C2(CCC1(CC2=O)C(=O)NC3=C(C=C(C=C3)C4=CC(=C(C=C4)NC(=O)C56CCC(C5(C)C)(C(=O)C6)C)OC)OC)C)C
Molecular Formula: C36H44N2O6
Molecular Weight: 600.7g/mol

N-[2-Methoxy-4-[3-methoxy-4-[(4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carbonyl)amino]phenyl]phenyl]-4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carboxamide

CAS No.: 1005099-36-4

Main Products

VCID: VC0384101

Molecular Formula: C36H44N2O6

Molecular Weight: 600.7g/mol

N-[2-Methoxy-4-[3-methoxy-4-[(4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carbonyl)amino]phenyl]phenyl]-4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carboxamide - 1005099-36-4

CAS No. 1005099-36-4
Product Name N-[2-Methoxy-4-[3-methoxy-4-[(4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carbonyl)amino]phenyl]phenyl]-4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carboxamide
Molecular Formula C36H44N2O6
Molecular Weight 600.7g/mol
IUPAC Name N-[2-methoxy-4-[3-methoxy-4-[(4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carbonyl)amino]phenyl]phenyl]-4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carboxamide
Standard InChI InChI=1S/C36H44N2O6/c1-31(2)33(5)13-15-35(31,19-27(33)39)29(41)37-23-11-9-21(17-25(23)43-7)22-10-12-24(26(18-22)44-8)38-30(42)36-16-14-34(6,28(40)20-36)32(36,3)4/h9-12,17-18H,13-16,19-20H2,1-8H3,(H,37,41)(H,38,42)
Standard InChIKey ZKSRORMIRIVKFD-UHFFFAOYSA-N
SMILES CC1(C2(CCC1(CC2=O)C(=O)NC3=C(C=C(C=C3)C4=CC(=C(C=C4)NC(=O)C56CCC(C5(C)C)(C(=O)C6)C)OC)OC)C)C
Canonical SMILES CC1(C2(CCC1(CC2=O)C(=O)NC3=C(C=C(C=C3)C4=CC(=C(C=C4)NC(=O)C56CCC(C5(C)C)(C(=O)C6)C)OC)OC)C)C
PubChem Compound 3834551
Last Modified Nov 11 2021
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